![molecular formula C25H24N6O4S B2837179 N-(2-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide CAS No. 872995-12-5](/img/structure/B2837179.png)
N-(2-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C25H24N6O4S and its molecular weight is 504.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
- Antimicrobial Applications : Research on related [1,2,4]triazolo[4,3-b]pyridazin derivatives has demonstrated their potential in antimicrobial activities. For instance, certain derivatives have shown pronounced antimicrobial activity, indicating the relevance of these compounds in developing new antibacterial and antifungal agents. This highlights the ongoing exploration of triazolo[4,3-b]pyridazin derivatives in addressing microbial resistance through novel therapeutic agents (Bhuiyan et al., 2006).
Synthetic Methodologies and Green Chemistry
- Green Synthetic Approaches : The synthesis of benzimidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine derivatives utilizing thiamine hydrochloride (VB1) as a catalyst in water medium exemplifies an environmentally benign approach. This method underscores the importance of green chemistry principles in the synthesis of heterocyclic compounds, offering advantages such as improved yields, use of water as a solvent, and the employment of an inexpensive catalyst (Liu et al., 2012).
Anticancer and Antiproliferative Activities
- Anticancer Research : Some [1,2,4]triazolo[4,3-b]pyridazin derivatives have been evaluated for their antiproliferative activities against various cancer cell lines. For example, modifications of the benzamidine structure to include [1,2,4]triazolo[4,3-b]pyridazine-6-yl moieties have led to compounds with the ability to inhibit the proliferation of endothelial and tumor cells, though specific thrombin inhibitory and fibrinogen receptor antagonistic activities may be lost. This area of research indicates the potential for these compounds in cancer treatment strategies, particularly in targeting cell proliferation (Ilić et al., 2011).
Molecular Docking and In Vitro Screening
- Molecular Docking Studies : The exploration of novel pyridine and fused pyridine derivatives, including triazolopyridine derivatives, highlights the use of molecular docking as a tool to predict the binding energies and interactions with target proteins. Such studies are integral to understanding the mechanism of action at the molecular level and can guide the design of compounds with enhanced biological activities. This approach is vital in the discovery of new drugs with antimicrobial and antioxidant properties (Flefel et al., 2018).
Properties
IUPAC Name |
N-[2-[6-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N6O4S/c1-16-2-5-18(6-3-16)25(33)26-11-10-22-29-28-21-8-9-24(30-31(21)22)36-14-23(32)27-13-17-4-7-19-20(12-17)35-15-34-19/h2-9,12H,10-11,13-15H2,1H3,(H,26,33)(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJGFZMLZNZYQSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.